Cas no 2171720-39-9 (2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

2-{3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid is a specialized amino acid derivative designed for peptide synthesis and biochemical research applications. Its structure incorporates an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The benzyloxy moiety provides additional stability during synthetic procedures, while the carboxyl and amide functionalities enable controlled coupling reactions. This compound is particularly useful for introducing sterically hindered or modified amino acid residues into peptide chains, facilitating the study of structure-activity relationships. Its high purity and well-defined reactivity profile make it a reliable choice for researchers requiring precise control over peptide assembly.
2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid structure
2171720-39-9 structure
Product Name:2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
CAS No:2171720-39-9
MF:C31H34N2O6
MW:530.611468791962
CID:6360906
PubChem ID:165879322
Update Time:2025-06-11

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
    • 2171720-39-9
    • 2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
    • EN300-1537717
    • Inchi: 1S/C31H34N2O6/c1-3-22(30(35)36)17-32-29(34)28(20(2)38-18-21-11-5-4-6-12-21)33-31(37)39-19-27-25-15-9-7-13-23(25)24-14-8-10-16-26(24)27/h4-16,20,22,27-28H,3,17-19H2,1-2H3,(H,32,34)(H,33,37)(H,35,36)
    • InChI Key: IKHAKXQLIUJHKX-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCC(C(=O)O)CC)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 530.24168681g/mol
  • Monoisotopic Mass: 530.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 13
  • Complexity: 793
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 114Ų

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1537717-0.05g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
0.05g
$2829.0 2023-05-26
Enamine
EN300-1537717-0.1g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
0.1g
$2963.0 2023-05-26
Enamine
EN300-1537717-0.25g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
0.25g
$3099.0 2023-05-26
Enamine
EN300-1537717-0.5g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
0.5g
$3233.0 2023-05-26
Enamine
EN300-1537717-1.0g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
1g
$3368.0 2023-05-26
Enamine
EN300-1537717-2.5g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
2.5g
$6602.0 2023-05-26
Enamine
EN300-1537717-5.0g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
5g
$9769.0 2023-05-26
Enamine
EN300-1537717-10.0g
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
10g
$14487.0 2023-05-26
Enamine
EN300-1537717-50mg
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
50mg
$2829.0 2023-09-26
Enamine
EN300-1537717-100mg
2-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
2171720-39-9
100mg
$2963.0 2023-09-26

2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Related Literature

Additional information on 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Introduction to 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic Acid (CAS No. 2171720-39-9)

The compound 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid, identified by its CAS number 2171720-39-9, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's utility lies its sophisticated chemical architecture. The presence of a benzyloxy group and an (9H-fluoren-9-yl)methoxycarbonyl moiety introduces unique reactivity and stability, making it a valuable scaffold for medicinal chemists. These features not only enhance the compound's solubility and bioavailability but also provide a platform for further derivatization, enabling the design of novel bioactive molecules.

In recent years, there has been a growing interest in the development of targeted therapies that leverage the precision offered by small-molecule inhibitors. The 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid structure, with its dual functionality, aligns well with this trend. Its ability to interact with specific biological targets has been explored in various preclinical studies, demonstrating promising results in modulating key cellular pathways.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases such as cancer and neurodegenerative disorders. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. This has led to several research initiatives aimed at developing derivatives with improved pharmacological profiles.

The benzyloxy-substituted amide moiety in the compound's structure also contributes to its versatility. This group not only stabilizes the molecule but also allows for easy modification through various chemical reactions. Such flexibility is invaluable in the iterative process of drug discovery, where rapid optimization is often required to achieve desired biological activity.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized its unique chemical properties to develop novel analogs with enhanced therapeutic efficacy. These studies underscore the importance of understanding molecular interactions at a fundamental level, which is essential for designing effective drugs.

The use of computational methods has further accelerated the discovery process for compounds like 2-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid. Molecular docking simulations have been employed to predict binding affinities and identify potential target proteins. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of how the compound interacts with biological systems.

In conclusion, the compound CAS No. 2171720-39-9 represents a significant contribution to the field of pharmaceutical chemistry. Its intricate structure and multifunctional groups make it a versatile tool for drug development. As research continues to uncover new applications and optimize its pharmacological properties, this compound is poised to play a crucial role in advancing therapeutic strategies for a wide range of diseases.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd